Cas no 1803605-75-5 (1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride)

• Product Name: 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride
• CAS No: 1803605-75-5
• MF: C₁₄H₂₀ClNO₂SSi
• MW: 329.917602539063
• CID: 4617769
• PubChem ID: 86775283
• Update Time: 2025-05-20

1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride
• 1-[tert-butyl(dimethyl)silyl]indole-5-sulfonyl chloride

• Inchi： 1S/C14H20ClNO2SSi/c1-14(2,3)20(4,5)16-9-8-11-10-12(19(15,17)18)6-7-13(11)16/h6-10H,1-5H3
• InChI Key： SLDOTFISJWLXOD-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)C=CN2[Si](C)(C)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 467
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride

Professional Introduction to 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride (CAS No. 1803605-75-5)

1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1803605-75-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a tert-butyldimethylsilyl (TBS) protective group and a sulfonyl chloride moiety, make it a valuable tool in medicinal chemistry and drug development.

The tert-butyldimethylsilyl group is renowned for its ability to protect reactive hydroxyl or amino groups during synthetic processes, thereby preventing unwanted side reactions. This protective feature is particularly useful in multi-step syntheses where selective reactivity is crucial. On the other hand, the sulfonyl chloride functionality is highly reactive and can be readily converted into sulfonamides, which are prevalent in many pharmaceuticals due to their biological activity.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological properties. Indole-based compounds have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The compound 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride serves as a versatile building block for designing novel indole derivatives with enhanced therapeutic potential.

The synthesis of 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride involves several key steps that highlight the importance of careful reaction optimization. Initially, the indole core is functionalized at the 5-position to introduce the sulfonyl chloride group. This step typically requires an electrophilic aromatic substitution reaction, where the sulfonyl chloride is introduced under controlled conditions to ensure high yield and purity.

The subsequent protection of the reactive hydroxyl or amino group with a tert-butyldimethylsilyl group is another critical step in the synthesis. This protection is essential to prevent unwanted reactions during subsequent synthetic transformations. The TBS group can be introduced via reaction with chlorotrimethylsilane in the presence of a base, such as diisopropylethylamine.

The utility of 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride extends beyond its role as an intermediate in drug synthesis. It has also been explored in materials science and organic electronics due to its ability to form stable and functionalized polymers. The sulfonyl chloride group can participate in polymerization reactions, leading to the development of new materials with tailored properties.

In academic research, this compound has been used to develop novel catalysts and ligands for various organic transformations. The combination of the TBS protective group and the sulfonyl chloride functionality allows for precise control over reaction outcomes, making it an invaluable tool for synthetic chemists. Recent studies have demonstrated its use in cross-coupling reactions, where it serves as an effective substrate for palladium-catalyzed processes.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for bioactive molecules. Researchers have synthesized several derivatives of 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride and evaluated their biological activity. Some of these derivatives have exhibited promising results in preclinical studies, indicating their potential as lead compounds for further development.

The chemical properties of 1-(tert-butyldimethylsilyl)-1H-indole-5-sulfonyl chloride make it an excellent candidate for further exploration in synthetic chemistry. Its stability under various reaction conditions and its reactivity towards multiple functional groups make it a versatile building block for drug discovery and material science applications. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow.